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Abstract

This technical guide provides a detailed structural analysis of cis-2-ethoxyvinyl bromide, also
known as (Z)-1-bromo-2-ethoxyethene. The document outlines the fundamental
physicochemical properties and offers an in-depth discussion of the expected spectroscopic
characteristics based on Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and
Mass Spectrometry (MS). While specific experimental data for this compound is not readily
available in public literature, this guide constructs a theoretical framework for its structural
elucidation based on established principles and data from analogous compounds. Detailed,
generalized experimental protocols for its synthesis and spectroscopic analysis are provided to
guide researchers in their laboratory work.

Introduction

Cis-2-ethoxyvinyl bromide (CAS No. 23521-49-5) is a halogenated vinyl ether with the
molecular formula C4H7BrO and a molecular weight of 151.00 g/mol .[1][2] Its structure,
featuring a cis-configured double bond substituted with an ethoxy group and a bromine atom,
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makes it a potentially valuable synthon in organic chemistry. Substituted vinyl ethers, in
general, have been explored for their biological activities, including as potential anticancer
agents that target tubulin.[3] However, to date, no specific signaling pathways involving cis-2-
ethoxyvinyl bromide have been reported in the scientific literature. This guide focuses on the
foundational structural analysis of the molecule, which is a prerequisite for any further
investigation into its chemical reactivity and biological applications.

Structural Elucidation

The structural analysis of cis-2-ethoxyvinyl bromide relies on a combination of spectroscopic
techniques to probe its molecular framework.

Chemical Structure

The fundamental structure of cis-2-ethoxyvinyl bromide is depicted below. The "cis" or "(2)"
configuration indicates that the bromine atom and the ethoxy group are on the same side of the
carbon-carbon double bond.

cis-2-Ethoxyvinyl Bromide
H CH2 —» CH3
/ /
—» O
\ /
—

C

C Br

H

Click to download full resolution via product page

Caption: Chemical structure of cis-2-Ethoxyvinyl bromide.

Spectroscopic Analysis
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The *H NMR spectrum of cis-2-ethoxyvinyl bromide is expected to exhibit distinct signals
corresponding to the different proton environments in the molecule. The vinyl protons are
expected to appear as doublets due to coupling with each other. The ethoxy group protons will
present as a quartet and a triplet.

Table 1: Predicted *H NMR Spectral Data

Chemical Shift (5, o Coupling Constant .
Multiplicity Assignment

ppm) (3, Hz)

) ] ) Vinyl H (adjacent to
Data not available Doublet ~6-14 (cis coupling) o)

) ) ) Vinyl H (adjacent to
Data not available Doublet ~6-14 (cis coupling) Br)

¥

Data not available Quartet ~7 -O-CH2-CHs
Data not available Triplet ~7 -O-CHz2-CHs

The 13C NMR spectrum will provide information on the carbon framework of the molecule. Four
distinct signals are expected, corresponding to the two vinyl carbons, the methylene carbon,
and the methyl carbon of the ethoxy group. A known spectrum was acquired on a Bruker AM-
500 instrument.[1]

Table 2: Predicted 3C NMR Spectral Data

Chemical Shift (6, ppm) Assighment

Data not available Vinyl C (adjacent to O)
Data not available Vinyl C (adjacent to Br)
Data not available -O-CH2-CHs

Data not available -O-CH2-CHs

The IR spectrum is used to identify the functional groups present in the molecule. Key
absorption bands are expected for the C=C double bond, C-O ether linkage, and C-Br bond.
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Table 3: Predicted IR Absorption Bands

Wavenumber (cm~?) Intensity Assignment
~3100-3000 Medium =C-H stretch
~2980-2850 Medium-Strong C-H stretch (alkyl)
~1650-1600 Medium C=C stretch (cis)
~1250-1000 Strong C-0 stretch (ether)
~700-500 Medium-Strong C-Br stretch

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule. The presence of bromine, with its two isotopes (7°Br and Br) in nearly a 1:1

ratio, will result in characteristic M and M+2 isotopic peaks of similar intensity for the molecular

ion and any bromine-containing fragments. GC-MS data for a related compound suggests

prominent peaks at m/z 122 and 124.[4]

Table 4: Predicted Mass Spectrometry Fragmentation Data

miz Relative Abundance (%) Proposed Fragment
150/152 Data not available [CaH7BrO]* (Molecular lon)
122/124 Data not available [M - CzHs]* or [M - CH2=CHz]*
71 Data not available [M - Br]*

45 Data not available [C2Hs0]*

29 Data not available [C2Hs]

Experimental Protocols

While specific, detailed experimental protocols for cis-2-ethoxyvinyl bromide are not available in

the reviewed literature, the following sections provide generalized procedures based on

standard laboratory practices for the synthesis and analysis of similar compounds.
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Synthesis of cis-2-Ethoxyvinyl Bromide

A reported synthesis of cis-1-bromo-2-ethoxyethylene involves the reaction of ethyl vinyl
ether with bromine, with a reported yield of 81%. The following is a generalized protocol.
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Caption: General workflow for the synthesis of cis-2-Ethoxyvinyl bromide.

Procedure:

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1276487/docs?utm_src=pdf-body#structural-analysis-of-cis-2-ethoxyvinyl-bromide-a-technical-guide
https://www.benchchem.com/product/b1276487/docs?utm_src=pdf-body-img#structural-analysis-of-cis-2-ethoxyvinyl-bromide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276487?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethyl
vinyl ether in a suitable inert solvent (e.g., dichloromethane or diethyl ether).

e Cool the solution in an ice bath.
e Slowly add a solution of bromine in the same solvent dropwise with stirring.

» Allow the reaction to warm to room temperature and stir until the reaction is complete
(monitored by TLC or GC).

e Quench the reaction with a saturated aqueous solution of sodium bicarbonate.
o Separate the organic layer, and wash it with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by vacuum distillation to obtain cis-2-ethoxyvinyl bromide.

Spectroscopic Analysis Protocols

: J
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Caption: General workflow for NMR analysis.

Procedure:

o Sample Preparation: Dissolve approximately 10-20 mg of purified cis-2-ethoxyvinyl bromide
in about 0.7 mL of deuterated chloroform (CDCIs) containing tetramethylsilane (TMS) as an
internal standard.

o Data Acquisition: Acquire *H and 13C NMR spectra on a 400 or 500 MHz NMR spectrometer.

o Data Processing: Process the raw data using appropriate software, including Fourier
transformation, phase correction, and baseline correction.

e Analysis: Determine chemical shifts relative to TMS, integrate peak areas, and measure
coupling constants.

Procedure:

o Sample Preparation: For a liquid sample, a thin film can be prepared between two potassium
bromide (KBr) plates.

» Data Acquisition: Obtain the IR spectrum using a Fourier-transform infrared (FTIR)
spectrometer over the range of 4000-400 cm™1,

e Analysis: Identify the characteristic absorption bands and assign them to the corresponding
functional groups.
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Caption: General workflow for GC-MS analysis.
Procedure:

o Sample Preparation: Prepare a dilute solution of cis-2-ethoxyvinyl bromide in a volatile
organic solvent (e.g., dichloromethane or ethyl acetate).

 Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with
an electron ionization (EIl) source.

o Data Acquisition: Inject the sample into the GC to separate it from any impurities. The eluent
is then introduced into the mass spectrometer. Acquire the mass spectrum, typically over a
mass range of m/z 10-200.

o Analysis: Identify the molecular ion peak and major fragment ions. Analyze the isotopic
pattern to confirm the presence of bromine.

Conclusion
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This technical guide has provided a comprehensive overview of the structural analysis of cis-2-
ethoxyvinyl bromide. While a complete set of experimentally determined quantitative data is not
currently available in the public domain, this document has outlined the expected spectroscopic
characteristics based on established chemical principles. The provided generalized
experimental protocols for synthesis and analysis serve as a valuable resource for researchers
aiming to work with this compound. Further experimental work is required to fully characterize
cis-2-ethoxyvinyl bromide and to explore its potential applications in organic synthesis and
medicinal chemistry. Notably, there is no information available regarding any signaling
pathways in which this molecule may be involved, representing a significant area for future
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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